Cas no 915921-94-7 (2-(1-propylpiperidin-4-yl)acetic acid)

• Product Name: 2-(1-propylpiperidin-4-yl)acetic acid
• CAS No: 915921-94-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4719672
• Update Time: 2025-05-21

2-(1-propylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Propyl-piperidin-4-yl)-acetic acid
• (1-propylpiperidin-4-yl)acetic acid
• 2-(1-propylpiperidin-4-yl)acetic acid
• 2-(1-propyl-4-piperidyl)acetic acid
• ST085678

• Inchi： 1S/C10H19NO2/c1-2-5-11-6-3-9(4-7-11)8-10(12)13/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： QJNJHSMOWSYJLH-UHFFFAOYSA-N
• SMILES： OC(CC1CCN(CCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-propylpiperidin-4-yl)acetic acid

Comprehensive Analysis of 2-(1-Propylpiperidin-4-yl)acetic Acid (CAS No. 915921-94-7): Properties, Applications, and Industry Trends

2-(1-Propylpiperidin-4-yl)acetic acid (CAS No. 915921-94-7) is a piperidine derivative with a propyl substitution at the nitrogen atom and an acetic acid functional group at the 4-position. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features, which make it a valuable intermediate in drug discovery and development. The piperidine scaffold is a common motif in bioactive molecules, and modifications like the propyl group and acetic acid moiety can significantly influence the compound's physicochemical properties and biological activity.

Recent trends in drug development highlight the growing demand for heterocyclic compounds like 2-(1-propylpiperidin-4-yl)acetic acid. Researchers are increasingly focusing on optimizing drug-like properties, such as solubility, permeability, and metabolic stability, which are critical for oral bioavailability. The presence of both basic (piperidine nitrogen) and acidic (carboxylic acid) functionalities in this compound offers opportunities for salt formation and prodrug strategies, addressing common challenges in formulation development.

From a synthetic chemistry perspective, CAS 915921-94-7 represents an interesting case study in piperidine functionalization. The compound can be synthesized through various routes, including reductive amination of 4-piperidone derivatives followed by alkylation with propyl halides and subsequent introduction of the acetic acid moiety. These synthetic approaches are frequently searched in academic and industrial databases, reflecting the compound's relevance in medicinal chemistry and process development.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased the importance of versatile building blocks like 2-(1-propylpiperidin-4-yl)acetic acid. Its structural features make it suitable for developing modulators of various biological targets, including GPCRs, ion channels, and enzymes. Recent publications have explored similar piperidine derivatives as potential treatments for neurological disorders, inflammatory conditions, and metabolic diseases, aligning with current healthcare priorities.

In the context of green chemistry initiatives, researchers are investigating more sustainable methods for producing piperidine derivatives. This includes catalytic processes, biocatalysis, and flow chemistry approaches that can improve the environmental profile of compounds like 2-(1-propylpiperidin-4-yl)acetic acid. These developments respond to growing regulatory pressures and industry commitments to reduce waste and energy consumption in chemical manufacturing.

Analytical characterization of CAS 915921-94-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's structure-activity relationships are of particular interest to computational chemists who use molecular modeling and QSAR studies to predict its interactions with biological targets. These computational approaches are increasingly combined with experimental data to accelerate drug discovery programs.

The global market for pharmaceutical intermediates continues to expand, driven by the growing generic drug sector and increased R&D investment in novel therapeutics. 2-(1-Propylpiperidin-4-yl)acetic acid represents a valuable addition to the toolkit of medicinal chemists, offering multiple points for structural modification and optimization. Its commercial availability from specialty chemical suppliers has facilitated its adoption in diverse research programs.

From a regulatory standpoint, proper handling and documentation of CAS 915921-94-7 are essential for compliance with Good Manufacturing Practices (GMP) and other quality standards. While not classified as hazardous under current regulations, standard laboratory safety precautions should be observed when working with this compound, including the use of appropriate personal protective equipment.

Future research directions for piperidine-based compounds like 2-(1-propylpiperidin-4-yl)acetic acid may explore their potential in emerging therapeutic areas such as immuno-oncology, neurodegenerative diseases, and antimicrobial resistance. The compound's versatility also makes it a candidate for development of chemical probes and diagnostic tools in biomedical research.

In conclusion, 2-(1-Propylpiperidin-4-yl)acetic acid (CAS No. 915921-94-7) exemplifies the importance of heterocyclic chemistry in modern drug discovery. Its balanced combination of structural features, synthetic accessibility, and potential for diverse biological activities ensures its continued relevance in pharmaceutical research and development. As the industry evolves toward more sophisticated therapeutic approaches, such molecular building blocks will remain essential for innovation in medicinal chemistry.